![molecular formula C30H37NO6 B093620 Himandrine CAS No. 15610-97-6](/img/structure/B93620.png)
Himandrine
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Overview
Description
Himandrine is a natural alkaloid compound that is found in the roots of the plant Himantandra murieliae. It has been studied for its potential pharmacological properties, particularly in the area of cardiovascular health. In
Mechanism of Action
Himandrine exerts its pharmacological effects by activating the nitric oxide (NO) pathway in endothelial cells. It increases the production of NO, which causes relaxation of the smooth muscles in blood vessels, resulting in vasodilation. This compound also inhibits the production of reactive oxygen species (ROS), which can cause oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of cyclic guanosine monophosphate (cGMP), which is a secondary messenger involved in the NO pathway. This compound also increases the activity of endothelial nitric oxide synthase (eNOS), which is an enzyme involved in the production of NO. This compound has also been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
One of the advantages of using himandrine in lab experiments is its natural origin, which makes it a safer alternative to synthetic compounds. This compound is also relatively easy to extract and purify, which makes it readily available for research purposes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research on himandrine. One area of interest is its potential use in the treatment of cardiovascular diseases, particularly hypertension and angina. This compound's anti-inflammatory and antioxidant properties also make it a potential candidate for the treatment of various inflammatory diseases. Further research is needed to fully understand the pharmacological properties of this compound and its potential clinical applications.
In conclusion, this compound is a natural alkaloid compound that has shown potential pharmacological properties, particularly in the area of cardiovascular health. Its mechanism of action involves activation of the NO pathway and inhibition of ROS production. This compound has various biochemical and physiological effects and has advantages and limitations for lab experiments. Further research is needed to fully understand the potential clinical applications of this compound.
Synthesis Methods
Himandrine can be extracted from the roots of the Himantandra murieliae plant using various methods such as Soxhlet extraction, maceration, and reflux extraction. The extracted compound can be further purified using column chromatography and recrystallization. The purity of the compound can be confirmed using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
Himandrine has been studied for its potential pharmacological properties, particularly in the area of cardiovascular health. It has been shown to have vasodilatory effects, which can help in the treatment of hypertension, angina, and other cardiovascular diseases. This compound has also been studied for its anti-inflammatory and antioxidant properties, which can help in the treatment of various inflammatory diseases.
properties
CAS RN |
15610-97-6 |
---|---|
Molecular Formula |
C30H37NO6 |
Molecular Weight |
507.6 g/mol |
IUPAC Name |
methyl 14-benzoyloxy-11-hydroxy-16-methoxy-3-methyl-2-azahexacyclo[10.8.0.01,9.02,7.06,11.015,20]icos-12-ene-13-carboxylate |
InChI |
InChI=1S/C30H37NO6/c1-16-12-13-19-21-14-18-15-29(19,34)26-24(28(33)36-3)25(37-27(32)17-8-5-4-6-9-17)23-20(30(18,26)31(16)21)10-7-11-22(23)35-2/h4-6,8-9,16,18-23,25,34H,7,10-15H2,1-3H3 |
InChI Key |
YYRMLJPFAHKRJD-UHFFFAOYSA-N |
SMILES |
CC1CCC2C3N1C45C6CCCC(C6C(C(=C4C2(CC5C3)O)C(=O)OC)OC(=O)C7=CC=CC=C7)OC |
Canonical SMILES |
CC1CCC2C3N1C45C6CCCC(C6C(C(=C4C2(CC5C3)O)C(=O)OC)OC(=O)C7=CC=CC=C7)OC |
Other CAS RN |
15610-97-6 |
synonyms |
himandrine |
Origin of Product |
United States |
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